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Compound Name: Naloxone N-Oxide

Cat. No.: B3333537 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Naloxone N-oxide is a molecule of significant interest in the study of naloxone's stability and

metabolism. It has been identified as both a degradation product of naloxone, a potent opioid

antagonist, and a potential metabolite. This technical guide provides a comprehensive overview

of the discovery and initial identification of Naloxone N-oxide, detailing the experimental

methodologies and analytical data that have contributed to its characterization.

Discovery and Initial Identification
The initial identification of Naloxone N-oxide appears to have emerged from studies

investigating the degradation pathways of naloxone, rather than a targeted synthetic effort.

While a singular, seminal publication detailing its discovery is not readily apparent in the

scientific literature, several studies focusing on naloxone's stability and the synthesis of its

derivatives have reported the formation and characterization of this N-oxide.

One notable observation came from investigations into the oxidation of naloxone. For instance,

attempts to perform a Baeyer-Villiger oxidation on the naloxone molecule unexpectedly

resulted in the primary formation of Naloxone N-oxide, indicating the susceptibility of the

tertiary amine to oxidation.[1] Further research into the degradation products of naloxone in

pharmaceutical formulations has also tentatively identified Naloxone N-oxide as a degradant.
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Chemical and Physical Properties
A summary of the key chemical and physical data for Naloxone N-oxide is presented in Table

1.

Property Value Reference

Chemical Formula C₁₉H₂₁NO₅ [2]

Molecular Weight 343.37 g/mol [2]

CAS Number 112242-14-5 [2]

Appearance White to off-white solid

Solubility
Soluble in water, dilute acids,

and strong alkali
[3]

Experimental Protocols
Synthesis of Naloxone N-oxide
While a definitive, optimized synthesis for the initial discovery is not available, a general

method for the N-oxidation of naloxone can be inferred from the literature. The following

protocol is a representative example based on common laboratory procedures for the formation

of N-oxides from tertiary amines using an oxidizing agent like meta-chloroperoxybenzoic acid

(m-CPBA).

Materials:

Naloxone hydrochloride

meta-Chloroperoxybenzoic acid (m-CPBA)

Dichloromethane (DCM)

Saturated sodium bicarbonate solution

Brine
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Anhydrous magnesium sulfate

Silica gel for column chromatography

Ethyl acetate

Methanol

Procedure:

Dissolve naloxone hydrochloride in a minimal amount of water and basify with a saturated

sodium bicarbonate solution to precipitate the free base.

Extract the naloxone free base with dichloromethane (DCM).

Dry the combined organic layers over anhydrous magnesium sulfate and concentrate under

reduced pressure.

Dissolve the dried naloxone free base in DCM and cool the solution to 0 °C in an ice bath.

Add a solution of m-CPBA (1.1 equivalents) in DCM dropwise to the cooled naloxone

solution with stirring.

Allow the reaction mixture to warm to room temperature and stir for 12-24 hours, monitoring

the reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding a saturated sodium bicarbonate solution.

Separate the organic layer, and wash it successively with saturated sodium bicarbonate

solution and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield the crude product.

Purify the crude Naloxone N-oxide by silica gel column chromatography using a gradient of

ethyl acetate and methanol.

Characterization of Naloxone N-oxide
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The structural confirmation of Naloxone N-oxide relies on a combination of spectroscopic

techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is expected to show characteristic shifts in the protons

adjacent to the newly formed N-oxide moiety compared to the parent naloxone molecule.

¹³C NMR: The carbon NMR spectrum will also exhibit shifts in the carbon atoms of the

morphinan ring system, particularly those close to the nitrogen atom.

Mass Spectrometry (MS):

Electrospray Ionization (ESI-MS): This technique is used to determine the molecular weight

of Naloxone N-oxide. The expected [M+H]⁺ ion would be observed at m/z 344.15,

corresponding to the addition of an oxygen atom to the naloxone molecule.

Logical Workflow for Identification
The logical workflow for the identification and characterization of Naloxone N-oxide as a novel

compound is depicted in the following diagram.
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Opioid Receptor Interaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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